2-Carboxy-5,5-dimethyl-3a,4,5,6,7,7a-hexahydrothiazolo[5,4-c]pyridin-5-ium iodide lithium salt

• Molecular Formula: C9H14ILiN2O2S
• Molecular Weight: 348.2 g/mol
• IUPAC Name: lithium;5,5-dimethyl-4,6,7,7a-tetrahydro-3aH-[1,3]thiazolo[5,4-c]pyridin-5-ium-2-carboxylate;iodide
• InChI: InChI=1S/C9H14N2O2S.HI.Li/c1-11(2)4-3-6-7(5-11)14-8(10-6)9(12)13;;/h6-7H,3-5H2,1-2H3;1H;/q;;+1/p-1
• InChI Key: LIWIOOKRDOZRRT-UHFFFAOYSA-M
• Canonical SMILES: [Li+].C[N+]1(CCC2C(C1)SC(=N2)C(=O)[O-])C.[I-]

Description

2-Carboxy-5,5-dimethyl-3a,4,5,6,7,7a-hexahydrothiazolo[5,4-c]pyridin-5-ium iodide lithium salt is a complex organic compound with a molecular formula of C9H14ILiN2O2S . This compound is primarily used for research purposes and is known for its unique structural properties, which make it a subject of interest in various scientific fields .

Preparation Methods

The synthesis of 2-Carboxy-5,5-dimethyl-3a,4,5,6,7,7a-hexahydrothiazolo[5,4-c]pyridin-5-ium iodide lithium salt involves multiple steps. . The final step involves the formation of the iodide lithium salt. The reaction conditions often require controlled temperatures and the use of specific catalysts to ensure the desired product is obtained .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as lithium aluminum hydride . The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield carboxylic acids, while reduction reactions could produce alcohols .

Scientific Research Applications

2-Carboxy-5,5-dimethyl-3a,4,5,6,7,7a-hexahydrothiazolo[5,4-c]pyridin-5-ium iodide lithium salt has a wide range of applications in scientific research. In chemistry, it is used as a reagent in various organic synthesis reactions . In biology, it is studied for its potential effects on cellular processes and its interactions with biological molecules . In medicine, researchers are exploring its potential therapeutic applications, including its use as a precursor for drug development . Industrially, it is used in the production of specialized materials and as a catalyst in certain chemical processes .

Mechanism of Action

The mechanism of action of 2-Carboxy-5,5-dimethyl-3a,4,5,6,7,7a-hexahydrothiazolo[5,4-c]pyridin-5-ium iodide lithium salt involves its interaction with specific molecular targets. These interactions can affect various biochemical pathways, leading to changes in cellular functions . The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest that this compound may modulate enzyme activity and influence signal transduction pathways .

Comparison with Similar Compounds

When compared to similar compounds, 2-Carboxy-5,5-dimethyl-3a,4,5,6,7,7a-hexahydrothiazolo[5,4-c]pyridin-5-ium iodide lithium salt stands out due to its unique structural features and reactivity . Similar compounds include other thiazolo[5,4-c]pyridine derivatives, which share the core structure but differ in their substituents . These differences can significantly impact their chemical properties and applications .